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Compound of Interest

Compound Name: 4'-Chloroacetanilide

Cat. No.: B195516 Get Quote

An In-depth Technical Guide to 4'-Chloroacetanilide (CAS 539-03-7)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4'-Chloroacetanilide (CAS

539-03-7), a halogenated aromatic amide. It is an important intermediate in organic synthesis,

particularly in the pharmaceutical and dye industries[1][2]. This guide details its chemical and

physical properties, provides experimental protocols, and illustrates key processes and

relationships through structured diagrams.

Core Properties and Information
4'-Chloroacetanilide is a white to grayish-beige crystalline powder at room temperature[1][3]

[4]. It is structurally characterized by a 4-chlorophenyl group attached to an acetamide

moiety[1].

Table 1: General and Chemical Identifiers
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Identifier Value Reference

CAS Number 539-03-7 [4][5][6]

Molecular Formula C8H8ClNO [4][5]

Molecular Weight 169.61 g/mol [4][5]

IUPAC Name N-(4-chlorophenyl)acetamide [7][8]

Synonyms
p-Chloroacetanilide, N-Acetyl-

4-chloroaniline
[6][8]

SMILES CC(=O)NC1=CC=C(C=C1)Cl [5]

InChIKey
GGUOCFNAWIODMF-

UHFFFAOYSA-N
[5][9]

Physicochemical Data
The compound's physical properties are well-documented, though slight variations in reported

values exist depending on the source and purity.

Table 2: Physicochemical Properties
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Property Value Reference

Appearance
White to grey-beige crystalline

powder
[1][3][7]

Melting Point 176-181 °C [3][4][5][6]

Boiling Point 333 °C at 1013 hPa [3][5]

Density 1.385 g/cm³ at 22 °C [4][5]

Flash Point 156.4 ± 23.2 °C [9]

Water Solubility 0.95 g/L (experimental) [5]

Organic Solvent Solubility

Soluble in hot dioxane,

ethanol, ether; slightly soluble

in benzene.

[2][4][8][10]

LogP 2.05 [9]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 4'-Chloroacetanilide.

Table 3: Spectroscopic Data

Technique Data Highlights Reference

UV Spectroscopy
λmax (95% Ethanol): 249 nm

(log ε = 4.25)
[8]

Infrared (IR) Spectroscopy
Spectrum available (KBr Pellet

Technique)
[8][11]

¹H NMR
Spectrum available (400 MHz

in DMSO-d6)
[11][12]

¹³C NMR Spectrum data available [8][13]

Mass Spectrometry GC-MS data available [8]

Raman Spectroscopy FT-Raman spectrum available [8]
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Safety and Toxicological Profile
4'-Chloroacetanilide is classified as an irritant. Proper handling and personal protective

equipment are required.

Table 4: Hazard and Safety Information

Category Information Reference

GHS Pictogram GHS07 (Exclamation Mark) [14]

Signal Word Warning [14][15]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[15][16]

Precautionary Statements

P261, P264, P280,

P302+P352,

P305+P351+P338

[15]

Toxicity Summary

Mutagenic for bacteria/yeast.

Studies in rats indicate hepato-

and nephrotoxic potential. The

toxicological properties have

not been fully investigated.

[6][8][17]

Target Organs Respiratory system [15]

Experimental Protocols
Synthesis of 4'-Chloroacetanilide via Electrophilic
Aromatic Substitution
This protocol describes the chlorination of acetanilide using a bleaching powder solution. The

acetamido group (-NHCOCH₃) is an ortho-, para-directing activator, and its steric bulk favors

the formation of the para-substituted product.

Materials:
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Acetanilide (5 g)

Glacial acetic acid (10 g)

Ethyl alcohol (10 g)

Deionized water

10% bleaching powder (calcium hypochlorite) solution, cold (100 mL)

Procedure:

In a suitable flask, dissolve 5 g of acetanilide in a mixture of 10 g of glacial acetic acid and 10

g of ethyl alcohol. Gentle warming may be applied to facilitate dissolution.

Dilute the resulting solution with 100 mL of water.

Heat the mixture to 50 °C while stirring.

Slowly add 100 mL of a cold 10% bleaching powder solution to the heated mixture. Maintain

continuous stirring throughout the addition.

The product, 4'-Chloroacetanilide, will precipitate out of the solution.

Collect the solid product by vacuum filtration.

Wash the collected solid with cold water to remove any remaining reactants and soluble

byproducts.

Recrystallize the crude product from dilute alcohol or dilute acetic acid to yield purified,

colorless needles of 4'-Chloroacetanilide[18].

Diagram 1: Synthesis Workflow
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Reactants

Process Steps

Final Product

Acetanilide

Dissolve & Warm

Glacial Acetic Acid Ethyl Alcohol Bleaching Powder Solution (Source of Cl+)

Slow Addition & Stirring

Heat to 50°C

Precipitation

Filtration & Washing

Recrystallization

Purified 4'-Chloroacetanilide
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Exposure

Metabolism (Liver)

Toxicological Outcomes

p-Chloroaniline

Acetylation

Metabolic
Activation

Methemoglobinemia

4'-Chloroacetanilide

Oxidation (P450)

N-Hydroxy Metabolite
(Reactive Intermediate)Further Oxidation

Hepatotoxicity Nephrotoxicity4-Chloroglycolanilide
4-Chlorooxanilic acid
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Routes of Exposure

Resulting Health Effects (Hazards)

4'-Chloroacetanilide

Inhalation (Dust) Skin Contact Eye Contact

Respiratory Irritation (H335)

causes

Skin Irritation (H315)

causes

Serious Eye Irritation (H319)

causes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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